2-Chloro-1-(dimethyl-1,2-oxazol-4-yl)ethan-1-one
Overview
Description
2-Chloro-1-(dimethyl-1,2-oxazol-4-yl)ethan-1-one is a chemical compound with the molecular formula C7H8ClNO2 . It is a powder at room temperature . The compound’s structure incorporates an oxazole ring, a five-membered heterocyclic moiety commonly found in various bioactive natural products and pharmaceuticals.
Molecular Structure Analysis
The molecular structure of 2-Chloro-1-(dimethyl-1,2-oxazol-4-yl)ethan-1-one includes an oxazole ring, which is a five-membered heterocyclic moiety with three carbon atoms, one nitrogen atom, and one oxygen atom .Physical And Chemical Properties Analysis
The molecular weight of 2-Chloro-1-(dimethyl-1,2-oxazol-4-yl)ethan-1-one is 173.60 . It is a powder at room temperature . Unfortunately, the boiling point and other physical and chemical properties were not found in the search results.Scientific Research Applications
Pharmaceutical Intermediates
The compound’s structure, featuring an oxazole ring, is commonly found in various bioactive natural products and pharmaceuticals. It could serve as a valuable building block or intermediate for synthesizing more complex molecules with potential biological activity. The oxazole moiety is known for its utility in medicinal chemistry, particularly as intermediates in the synthesis of new chemical entities .
Biological Activity Profiling
Oxazole derivatives, including those related to 2-Chloro-1-(dimethyl-1,2-oxazol-4-yl)ethan-1-one, have a wide spectrum of biological activities. These activities include antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant properties . Research into these properties can lead to the development of new therapeutic agents.
Covalent Ligand Discovery
This compound can be used in fragment-based covalent ligand discovery. It may act as an electrophile or “scout” fragment, which can be incorporated into bifunctional tools such as electrophilic PROTAC® molecules for targeted protein degradation . This application is particularly relevant in the field of drug discovery and development.
Synthesis of Heterocyclic Compounds
The compound’s oxazole ring is a crucial feature in the synthesis of heterocyclic compounds. These compounds are significant in the development of drugs with a variety of pharmacological activities, including antibacterial, antifungal, and antiviral properties .
Chemical Research and Development
In chemical R&D, this compound could be used to create new hybrid molecules with improved biological efficacy and resistance. It combines pharmacophoric moieties from different classes of bioactive molecules, which is a strategy to overcome drug resistance .
Safety and Hazards
The safety information for 2-Chloro-1-(dimethyl-1,2-oxazol-4-yl)ethan-1-one indicates that it may be harmful if swallowed, cause skin irritation, and cause serious eye irritation.
Future Directions
Mechanism of Action
Target of action
Compounds containing an oxazole ring, such as this one, have been found to have a wide spectrum of biological activities . They have been used in the synthesis of new chemical entities in medicinal chemistry .
Mode of action
Without specific studies on “2-Chloro-1-(dimethyl-1,2-oxazol-4-yl)ethan-1-one”, it’s difficult to determine its exact mode of action. Oxazole derivatives often work by interacting with biological targets in a way that modulates their activity .
Biochemical pathways
Oxazole derivatives have been found to impact a variety of pathways, depending on their specific structure and the target they interact with .
Result of action
Oxazole derivatives have been found to have a range of effects, including antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities .
properties
IUPAC Name |
2-chloro-1-(3,5-dimethyl-1,2-oxazol-4-yl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClNO2/c1-4-7(6(10)3-8)5(2)11-9-4/h3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGDOELZBDNZYDP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)C(=O)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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